Cas no 5186-09-4 (1-acetyl-1-benzoylcyclopropane)

• Product Name: 1-acetyl-1-benzoylcyclopropane
• CAS No: 5186-09-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 936001
• PubChem ID: 4589697
• Update Time: 2025-04-19

1-acetyl-1-benzoylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1-benzoylcyclopropane
• 1-(1-benzoylcyclopropyl)ethanone
• AKOS006241139
• DTXSID60404626
• 5186-09-4

• Inchi： 1S/C12H12O2/c1-9(13)12(7-8-12)11(14)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： CXGABAPZPANLJE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 86.7